(R,S,R,R)-Orlistat
(R,S,R,R)-Orlistat
Brand Name:
Vulcanchem
CAS No.:
1620409-08-6
VCID:
VC0129228
InChI:
InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C29H53NO5
Molecular Weight:
495.745
(R,S,R,R)-Orlistat
CAS No.: 1620409-08-6
Reference Standards
VCID: VC0129228
Molecular Formula: C29H53NO5
Molecular Weight: 495.745
| CAS No. | 1620409-08-6 |
|---|---|
| Product Name | (R,S,R,R)-Orlistat |
| Molecular Formula | C29H53NO5 |
| Molecular Weight | 495.745 |
| IUPAC Name | [(2S)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate |
| Standard InChI | InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1 |
| Standard InChIKey | AHLBNYSZXLDEJQ-FICKONGGSA-N |
| SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Synonyms | N-Formyl-D-leucine (1S)-1-[[(2R,3R)-3-Hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester; |
| PubChem Compound | 46783542 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume